(9-[4-(benzyloxy)-3-chloro-5-ethoxyphenyl]-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-10(1H)-acridinyl)acetic acid

• Molecular Formula: C30H30ClNO6
• Molecular Weight: 536 g/mol
• IUPAC Name: 2-[9-(3-chloro-5-ethoxy-4-phenylmethoxyphenyl)-1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-acridin-10-yl]acetic acid
• InChI: InChI=1S/C30H30ClNO6/c1-2-37-25-15-19(14-20(31)30(25)38-17-18-8-4-3-5-9-18)27-28-21(10-6-12-23(28)33)32(16-26(35)36)22-11-7-13-24(34)29(22)27/h3-5,8-9,14-15,27H,2,6-7,10-13,16-17H2,1H3,(H,35,36)
• InChI Key: UZPKEGBVBCSLOR-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)C2C3=C(CCCC3=O)N(C4=C2C(=O)CCC4)CC(=O)O)Cl)OCC5=CC=CC=C5

Description

(9-[4-(benzyloxy)-3-chloro-5-ethoxyphenyl]-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-10(1H)-acridinyl)acetic acid, also known as BEOA, is a synthetic compound with potential applications in scientific research. BEOA has been synthesized using several methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of (9-[4-(benzyloxy)-3-chloro-5-ethoxyphenyl]-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-10(1H)-acridinyl)acetic acid involves the inhibition of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This compound binds to the enzyme and prevents it from functioning properly, leading to the accumulation of DNA damage and ultimately, cell death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound inhibits the growth of cancer cells in vitro and in vivo, induces apoptosis in cancer cells, and inhibits the activity of topoisomerase II. This compound has also been shown to have anti-inflammatory effects and to inhibit the production of nitric oxide.

Advantages and Limitations for Lab Experiments

(9-[4-(benzyloxy)-3-chloro-5-ethoxyphenyl]-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-10(1H)-acridinyl)acetic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using several methods, and it has been shown to have potent anti-cancer activity. However, this compound also has some limitations. It has poor solubility in water, which can make it difficult to work with in some experiments. This compound also has potential toxicity, which must be taken into consideration when working with the compound.

Future Directions

There are several future directions for research on (9-[4-(benzyloxy)-3-chloro-5-ethoxyphenyl]-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-10(1H)-acridinyl)acetic acid. One area of focus could be the development of more effective methods for synthesizing this compound. Another area of focus could be the investigation of the potential of this compound as a therapeutic agent for cancer treatment. Further research could also explore the potential of this compound as a treatment for other diseases, such as inflammatory disorders.

Synthesis Methods

(9-[4-(benzyloxy)-3-chloro-5-ethoxyphenyl]-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-10(1H)-acridinyl)acetic acid can be synthesized using several methods, including the reaction of 3-chloro-5-ethoxyphenol with benzyl chloroformate and sodium hydride, followed by the reaction with acridone-4-carboxylic acid. Another method involves the reaction of 3-chloro-5-ethoxyphenol with benzyl chloroformate and sodium hydride, followed by the reaction with acridone-4-carboxylic acid and 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO).

Scientific Research Applications

(9-[4-(benzyloxy)-3-chloro-5-ethoxyphenyl]-1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-10(1H)-acridinyl)acetic acid has potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of several cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.